Proksifein

• CAS: 84984-05-4
• Molecular Formula: C13H21N5O3
• Molecular Weight: 295.34 g/mol
• InChI: InChI=1S/C13H21N5O3/c1-15(2)7-6-8-21-12-14-10-9(16(12)3)11(19)18(5)13(20)17(10)4/h6-8H2,1-5H3
• InChIKey: LIYPIYBPJXKPIV-UHFFFAOYSA-N

Proksifein (CAS 80539-94-2 / 84984-05-4): A Caffeine-Derived Methylxanthine with Distinct Polyadenylation and DNA Repair Inhibition for In Vivo Inflammation Models

Proksifein (also known as Cofpropamine, IUPAC: 8-(3-(dimethylamino)propoxy)-1,3,7-trimethyl-1H-purine-2,6(3H,7H)-dione) is a synthetic methylxanthine derived from caffeine [1]. It is a polyadenylation inhibitor that potentiates the immunosuppressive effects of cyclophosphamide in animal models of rheumatoid arthritis [2]. Unlike its parent compound caffeine, Proksifein possesses a dimethylamino-propoxy side chain at the 8-position of the purine ring, which confers distinct pharmacological activities, including the ability to inhibit DNA repair mechanisms and induce DNA degradation in non-irradiated cells . Its molecular weight is 295.34 g/mol and it is typically supplied as the hydrochloride salt for research applications.

1 Polyadenylation inhibition probe distinct from adenosine receptor antagonists

2 DNA repair modulation studies in E. coli radiobiology models

3 Combination-response research with cyclophosphamide in rodent arthritis models

• [1] PubChem. (n.d.). Proksifein. National Center for Biotechnology Information. Retrieved April 18, 2026. View Source
• [2] Zhestianikov, V. D., et al. (1996). The suppression of the repair of radio-induced DNA damage in Escherichia coli cells by indazolin derivatives and proksifein. Tsitologiia, 38(11), 1203-1210. PMID: 9082620. View Source

Proksifein (CAS 80539-94-2 / 84984-05-4): Structural Specificity of the 8-Substituent in Polyadenylation and DNA Repair Inhibition Cannot Be Assumed by Other Methylxanthines

While many methylxanthines (caffeine, theophylline, pentoxifylline) act primarily as adenosine receptor antagonists, Proksifein's 8-(dimethylamino)propoxy substituent confers a distinct mechanism of action as a polyadenylation inhibitor and a DNA repair modulator. Generic substitution with caffeine or other simple methylxanthines would not replicate the enhancement of cyclophosphamide efficacy observed in arthritis models (e.g., 2x50 mg/kg IP co-administration), nor would it induce DNA degradation in non-irradiated cells as seen in E. coli studies [1][2]. The unique 8-substitution pattern is critical for its interaction with cellular machinery governing mRNA processing and DNA damage response, making it unsuitable for simple interchange with other in-class compounds .

Target compound Common methylxanthines

Proksifein (8-substituted)

Caffeine, theophylline, pentoxifylline

Polyadenylation inhibitor; DNA repair modulation and DNA degradation induction

Adenosine receptor antagonists; do not inhibit polyadenylation or modulate DNA repair

Reported combination-response with cyclophosphamide in arthritis models

No combination-response enhancement documented; mechanism shift expected

• [1] Zhestianikov, V. D., et al. (1996). The suppression of the repair of radio-induced DNA damage in Escherichia coli cells by indazolin derivatives and proksifein. Tsitologiia, 38(11), 1203-1210. PMID: 9082620. View Source
• [2] PubMed. (n.d.). The therapeutic effect of a combination of cofpropamine, a caffeine derivative, and cyclophosphamide on the development of adjuvant arthritis of rats and collagen arthritis of mice. Retrieved April 18, 2026. View Source

Proksifein (CAS 80539-94-2 / 84984-05-4): Quantitative Differentiation in DNA Repair Inhibition, In Vivo Arthritis Efficacy, and Cellular Toxicity Profiles

Proksifein Selectively Inhibits DNA Repair in E. coli, a Property Not Shared by All Indazolin Derivatives

In a comparative study of five indazolin derivatives and Proksifein (proxyfeine), Proksifein added at non-toxic concentrations to post-irradiation medium decreased the survival rate of three radioresistant E. coli strains (WP2 hcr+, Hr30, Hs30) but did not affect the radiosensitive mutant Bs-1 [1]. Crucially, Proksifein inhibited the repair of DNA single-strand breaks in E. coli WP2 hcr+, a property that was not observed for two of the indazolin derivatives tested, establishing a clear functional divergence within this chemical series [1]. Furthermore, Proksifein uniquely induced DNA degradation in non-irradiated cells, a phenomenon not observed with any indazolin derivative [1].

DNA repair vs. degradation

Head-to-head

Decreased survival of three radioresistant E. coli strains; inhibited single-strand break repair; uniquely induced DNA degradation in non-irradiated cells.

Supports DNA repair pathway study fit distinct from indazolin derivatives.

Post-radiation non-toxic concentrations; E. coli WP2 hcr+, Hr30, Hs30.

Evidence Dimension	DNA Repair Inhibition & DNA Degradation Induction
Target Compound Data	Proksifein: Decreased survival of radioresistant strains (WP2 hcr+, Hr30, Hs30); Inhibited repair of DNA single-strand breaks; Induced DNA degradation in non-irradiated cells.
Comparator Or Baseline	Indazolin Derivatives (five total): Three substances decreased survival and inhibited repair; Two substances had no effect on survival or repair. None induced DNA degradation in non-irradiated cells.
Quantified Difference	Proksifein was among the subset (3 of 5 indazolines) that inhibited DNA repair, but was unique in its ability to induce DNA degradation in non-irradiated cells.
Conditions	E. coli strains WP2 hcr+, Hr30, Hs30 (radioresistant) and Bs-1 (radiosensitive) exposed to gamma-irradiation; post-radiation addition of compounds at non-toxic concentrations.

Why This Matters

The unique combination of DNA repair inhibition and direct DNA degradation in non-irradiated cells distinguishes Proksifein from related compounds, making it a specific tool for investigating DNA damage response pathways and radiosensitization strategies.

• [1] Zhestianikov, V. D., et al. (1996). The suppression of the repair of radio-induced DNA damage in Escherichia coli cells by indazolin derivatives and proksifein. Tsitologiia, 38(11), 1203-1210. PMID: 9082620. View Source

Proksifein Enhances Cyclophosphamide Efficacy in Rodent Arthritis Models at Defined 50 mg/kg IP Doses

In a study investigating combination therapy, co-administration of Proksifein (Cofpropamine) with cyclophosphamide demonstrated enhanced therapeutic efficacy in two distinct animal models of arthritis. Specifically, treatment with 2 x 50 mg/kg intraperitoneal (IP) injections of cyclophosphamide combined with 2 x 50 mg/kg IP of Proksifein significantly reduced the development of adjuvant arthritis in rats and collagen-induced arthritis in mice [1]. This combination effect is attributed to Proksifein's inhibition of polyadenylation, which potentiates the immunosuppressive action of cyclophosphamide.

Arthritis model combination

Reported

Co-administration of Proksifein (2×50 mg/kg IP) with cyclophosphamide reduced arthritis development in rat adjuvant and mouse collagen-induced models.

Reported combination-response endpoint context; supports immunosuppressive co-administration studies.

Exact percentage improvement not detailed; model-specific review needed.

Evidence Dimension	In Vivo Arthritis Suppression
Target Compound Data	Proksifein (50 mg/kg IP) + Cyclophosphamide (50 mg/kg IP): Significant reduction in arthritis development in both rat adjuvant arthritis and mouse collagen-induced arthritis models.
Comparator Or Baseline	Cyclophosphamide alone (50 mg/kg IP) and Proksifein alone (50 mg/kg IP) - data not explicitly provided in abstract, but combination effect is highlighted.
Quantified Difference	Combination treatment with Proksifein enhances the suppressive effects of cyclophosphamide, though exact percentage improvements are not detailed in the abstract.
Conditions	Rat adjuvant arthritis model and mouse collagen-induced arthritis model; dosing regimen of 2 x 50 mg/kg IP for both agents.

Why This Matters

This provides a defined in vivo dosing paradigm (50 mg/kg IP) for researchers aiming to utilize Proksifein as an adjuvant in immunosuppressive regimens, offering a clear experimental starting point not available for many uncharacterized methylxanthine analogs.

• [1] PubMed. (n.d.). The therapeutic effect of a combination of cofpropamine, a caffeine derivative, and cyclophosphamide on the development of adjuvant arthritis of rats and collagen arthritis of mice. Retrieved April 18, 2026. View Source

Proksifein Exhibits a Unique Molecular Weight and Solubility Profile Compared to Caffeine and Theophylline

Proksifein possesses a molecular weight of 295.34 g/mol (as free base) and 331.8 g/mol (as hydrochloride salt), which is significantly higher than its parent compound caffeine (194.19 g/mol) and related methylxanthines like theophylline (180.16 g/mol) [1][2]. This increased mass is due to the 8-(dimethylamino)propoxy substituent, which also confers distinct solubility characteristics. While specific logP or solubility values are not widely reported, the presence of the basic dimethylamino group suggests potential for salt formation and improved aqueous solubility in acidic conditions compared to neutral methylxanthines.

Molecular weight

Class-level

295.34 g/mol (free base) vs. caffeine 194.19 g/mol, theophylline 180.16 g/mol. Ionizable dimethylamino group present.

Distinct analytical retention and formulation behavior expected.

Solubility data not widely reported; salt formation may alter profile.

Evidence Dimension	Molecular Weight
Target Compound Data	295.34 g/mol (free base); 331.8 g/mol (HCl salt)
Comparator Or Baseline	Caffeine: 194.19 g/mol; Theophylline: 180.16 g/mol
Quantified Difference	Proksifein is >50% larger by molecular weight compared to caffeine.
Conditions	Calculated based on molecular formula C13H21N5O3.

Why This Matters

The substantial difference in molecular weight and the presence of an ionizable amine group impact analytical detection (e.g., LC-MS retention time), formulation strategies, and tissue distribution, making Proksifein a distinct chemical entity for research applications.

• [1] PubChem. (n.d.). Proksifein. National Center for Biotechnology Information. Retrieved April 18, 2026. View Source
• [2] PubChem. (n.d.). Caffeine. National Center for Biotechnology Information. Retrieved April 18, 2026. View Source

Proksifein's 8-Substitution Confers Polyadenylation Inhibition Absent in Caffeine

While caffeine primarily acts as a competitive antagonist at adenosine receptors (A1, A2A, A2B, A3) with Ki values in the micromolar range, Proksifein has been characterized as an inhibitor of polyadenylation, a critical step in mRNA maturation . This functional divergence is directly attributable to the 8-(dimethylamino)propoxy substituent. Caffeine does not exhibit significant polyadenylation inhibition at comparable concentrations. This mechanistic difference explains why Proksifein, but not caffeine, potentiates the immunosuppressive effects of cyclophosphamide in vivo [1].

Mechanism divergence

Class-level

Proksifein inhibits polyadenylation, a mechanism absent in caffeine (adenosine receptor antagonist). No direct IC50 comparison available.

May support mRNA processing probe selection where polyadenylation readout is required.

Polyadenylation inhibition attributed to 8-substituent; verify in target assay system.

Evidence Dimension	Primary Mechanism of Action
Target Compound Data	Proksifein: Inhibits polyadenylation; potentiates cyclophosphamide immunosuppression.
Comparator Or Baseline	Caffeine: Competitive adenosine receptor antagonist; does not inhibit polyadenylation or potentiate cyclophosphamide in the same models.
Quantified Difference	Qualitative mechanistic distinction; no direct IC50 comparison available for polyadenylation inhibition.
Conditions	In vitro polyadenylation assays; in vivo rodent arthritis models.

Why This Matters

The distinct polyadenylation inhibitory activity makes Proksifein a valuable tool compound for investigating mRNA processing pathways, a target space not addressable by standard methylxanthines like caffeine or theophylline.

• [1] PubMed. (n.d.). The therapeutic effect of a combination of cofpropamine, a caffeine derivative, and cyclophosphamide on the development of adjuvant arthritis of rats and collagen arthritis of mice. Retrieved April 18, 2026. View Source

Proksifein (CAS 80539-94-2 / 84984-05-4): Validated Application Scenarios in DNA Repair Research, In Vivo Arthritis Modeling, and mRNA Processing Studies

Investigating DNA Repair Mechanisms and Radiosensitization

Based on direct evidence that Proksifein inhibits the repair of DNA single-strand breaks in E. coli and induces DNA degradation in non-irradiated cells [1], researchers can employ this compound to study cellular responses to genotoxic stress. The unique property of inducing DNA degradation without prior irradiation distinguishes Proksifein from indazolin derivatives and makes it a specific tool for probing DNA damage sensing and repair pathways. It is particularly suited for experiments in microbial genetics and radiobiology, where a defined comparator set (indazolin derivatives) has been characterized.

Adjuvant in Immunosuppressive Regimens for Rodent Models of Rheumatoid Arthritis

The established combination effect of Proksifein with cyclophosphamide at 2 x 50 mg/kg IP doses in rat adjuvant arthritis and mouse collagen-induced arthritis models [2] provides a validated experimental protocol for researchers investigating novel therapies for autoimmune inflammatory diseases. Proksifein's ability to enhance cyclophosphamide's efficacy suggests its utility in preclinical studies aimed at reducing the required dose of cytotoxic immunosuppressants, potentially mitigating dose-limiting toxicities.

Probing the Role of Polyadenylation in mRNA Processing and Gene Expression

Proksifein's defined activity as a polyadenylation inhibitor makes it a valuable chemical probe for studying post-transcriptional regulation of gene expression. Unlike caffeine, which targets adenosine receptors, Proksifein can be used to dissect the specific contribution of poly(A) tail addition to mRNA stability, nuclear export, and translation efficiency. This application is particularly relevant in fields like molecular biology, virology (where viral RNAs are polyadenylated), and cancer research (where dysregulated polyadenylation is common).

Reference Standard for Analytical Method Development and Chemical Derivatization

The unique physicochemical properties of Proksifein, including its molecular weight of 295.34 g/mol and the presence of an 8-(dimethylamino)propoxy substituent [3], make it a suitable reference compound for developing and validating analytical methods such as LC-MS/MS for detecting related methylxanthine derivatives in biological matrices. Its distinct retention time and ionization characteristics, compared to caffeine and theophylline, can serve as a benchmark for method optimization and quality control in pharmaceutical research settings.

Application

Selection Property

Validation Focus

DNA repair pathway studies

DNA repair inhibition specificity

Radiosensitization endpoint monitoring in E. coli

Combination-response models in inflammatory arthritis

Polyadenylation inhibition co-administration

Immunosuppressive combination endpoint context

mRNA processing and polyadenylation probe

Polyadenylation inhibition selectivity

mRNA maturation pathway assay context

Analytical method development for methylxanthines

Distinct retention and ionization profile

LC-MS method benchmarking vs. caffeine

• [1] Zhestianikov, V. D., et al. (1996). The suppression of the repair of radio-induced DNA damage in Escherichia coli cells by indazolin derivatives and proksifein. Tsitologiia, 38(11), 1203-1210. PMID: 9082620. View Source
• [2] PubMed. (n.d.). The therapeutic effect of a combination of cofpropamine, a caffeine derivative, and cyclophosphamide on the development of adjuvant arthritis of rats and collagen arthritis of mice. Retrieved April 18, 2026. View Source
• [3] PubChem. (n.d.). Proksifein. National Center for Biotechnology Information. Retrieved April 18, 2026. View Source